Cas no 4862-35-5 (3-(4-Methyl-piperidin-1-yl)-propionitrile)

• Product Name: 3-(4-Methyl-piperidin-1-yl)-propionitrile
• CAS No: 4862-35-5
• MF: C₉H₁₆N₂
• MW: 152.236742019653
• MDL: MFCD06637736
• CID: 3140059
• PubChem ID: 23381149
• Update Time: 2025-07-01

3-(4-Methyl-piperidin-1-yl)-propionitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-piperidin-1-yl)-propionitrile
• Z53118094
• STK503245
• ALBB-004599
• MFCD06637736
• CS-0283330
• SCHEMBL4258249
• 3-(4-methylpiperidin-1-yl)propanenitrile
• AKOS000171662
• 4862-35-5

• MDL： MFCD06637736
• Inchi： 1S/C9H16N2/c1-9-3-7-11(8-4-9)6-2-5-10/h9H,2-4,6-8H2,1H3
• InChI Key： KTIJMGLLLNVUDN-UHFFFAOYSA-N
• SMILES： N1(CCC#N)CCC(C)CC1

Computed Properties

• Exact Mass: 152.131348519Da
• Monoisotopic Mass: 152.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(4-Methyl-piperidin-1-yl)-propionitrile

3-(4-Methyl-piperidin-1-yl)-propionitrile (CAS No. 4862-35-5): A Comprehensive Overview

The compound 3-(4-Methyl-piperidin-1-yl)-propionitrile (CAS No. 4862-35-5) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, often referred to as MePipCN or 4-methylpiperidine propionitrile, has garnered attention due to its unique structural properties and potential for functionalization in diverse chemical reactions.

Structural Insights and Physical Properties: The molecule consists of a piperidine ring substituted with a methyl group at the 4-position and a propionitrile group attached to the nitrogen atom. This structure imparts moderate solubility in organic solvents and a relatively low melting point, making it suitable for various synthetic applications. Recent studies have highlighted its ability to act as a building block for more complex molecules, particularly in the synthesis of bioactive compounds.

Synthesis and Functionalization: The synthesis of 3-(4-Methyl-piperidin-1-yl)-propionitrile typically involves multi-step processes, including alkylation, cyclization, and nitrile formation. Researchers have explored various catalysts and reaction conditions to optimize yields and minimize side products. For instance, the use of transition metal catalysts has been shown to enhance the efficiency of certain steps in its synthesis.

Applications in Pharmaceutical Chemistry: One of the most promising areas of application for this compound is in the development of bioactive molecules. Its structure allows for easy modification, enabling the creation of derivatives with potential pharmacological activities. Recent studies have focused on its role as an intermediate in drug discovery, particularly in the design of compounds targeting specific enzymes or receptors.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of chemical compounds has come under scrutiny. Studies on the degradation pathways of 3-(4-Methyl-piperidin-1-yl)-propionitrile have revealed that it undergoes biodegradation under specific conditions, reducing its environmental footprint. This aligns with current trends toward greener chemical processes.

Future Prospects: Looking ahead, the compound's potential extends beyond traditional applications into emerging fields such as nanotechnology and biotechnology. Its ability to form stable complexes or serve as a precursor for advanced materials presents exciting opportunities for innovation.

In conclusion, 3-(4-Methyl-piperidin-1-yl)-propionitrile (CAS No. 4862-35-5) is a multifaceted compound with a wide range of applications and ongoing research interest. Its structural versatility and functionalizability make it a valuable asset in modern chemistry, poised to contribute significantly to future advancements across various industries.